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Compound of Interest

Compound Name:
3-Amino-5-methylthio-1H-1,2,4-

triazole

Cat. No.: B1266240 Get Quote

An In-depth Technical Guide to 3-Amino-5-methylthio-1H-1,2,4-triazole

This technical guide provides a comprehensive overview of the physicochemical properties,

potential synthesis, and diverse applications of 3-Amino-5-methylthio-1H-1,2,4-triazole,

tailored for researchers, scientists, and professionals in drug development.

Core Physicochemical Properties
3-Amino-5-methylthio-1H-1,2,4-triazole is a heterocyclic compound with the chemical formula

C₃H₆N₄S.[1] It typically appears as a white to off-white crystalline powder.[1] This compound

serves as a versatile building block in the synthesis of various biologically active molecules.[1]

[2]

Quantitative Data Summary
The following table summarizes the key physicochemical properties of 3-Amino-5-methylthio-
1H-1,2,4-triazole.
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Property Value Source(s)

Molecular Formula C₃H₆N₄S [1][3]

Molecular Weight 130.17 g/mol [4]

CAS Number 45534-08-5 [1][3]

Melting Point 130-133 °C (lit.) [3][5]

Boiling Point 393.7±25.0 °C (Predicted) [3]

pKa 10.24±0.40 (Predicted) [1]

Water Solubility Very faint turbidity [1][3]

Appearance
White to off-white crystalline

powder
[1]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 3-Amino-5-methylthio-1H-
1,2,4-triazole are not readily available in the public domain, a general methodology can be

inferred from the synthesis of related 1,2,4-triazole derivatives. The synthesis of 3-amino-1,2,4-

triazoles often involves the cyclization of substituted hydrazinecarboximidamide derivatives.[6]

A plausible synthetic route for 3-Amino-5-methylthio-1H-1,2,4-triazole could involve the

reaction of a thiosemicarbazide precursor with a methylating agent, followed by cyclization.

A representative, generalized protocol for the synthesis of similar 3-amino-1,2,4-triazoles is

described as follows: A mixture of a suitable precursor, such as a substituted hydrazine, is

stirred in a solvent like anhydrous acetonitrile.[6] The reaction mixture is then concentrated,

and a cyclizing agent is added before heating in a sealed tube.[6] Purification is typically

achieved through filtration and column chromatography.[6]

Applications and Biological Significance
3-Amino-5-methylthio-1H-1,2,4-triazole is a compound with a wide range of applications

across various scientific and industrial sectors.[1][2] Its versatile chemical structure allows it to

be a key intermediate in the development of new products.
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Pharmaceutical and Agrochemical Uses
In the pharmaceutical industry, this compound is a valuable building block for synthesizing a

variety of therapeutic agents, including antifungal and antitumor drugs.[1][2] The 1,2,4-triazole

ring is a core component of many established medications.[7] Its derivatives have shown a

broad spectrum of biological activities.[7][8]

In agriculture, it is utilized as a plant growth regulator, where it can promote root development,

enhance stress tolerance, and ultimately improve crop yield.[1][2] It also serves as an

intermediate in the synthesis of fungicides and herbicides.[2]

Material Science and Other Applications
Beyond its biological applications, 3-Amino-5-methylthio-1H-1,2,4-triazole has shown

potential as a corrosion inhibitor and as a ligand in catalytic reactions.[1] It is also used as an

efficient electrolyte additive in dye-sensitized solar cells.[5][9]

Visualized Workflows and Relationships
To better illustrate the processes and applications related to 3-Amino-5-methylthio-1H-1,2,4-
triazole, the following diagrams are provided.
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Caption: A generalized experimental workflow for the synthesis and characterization.
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Caption: Diverse applications of 3-Amino-5-methylthio-1H-1,2,4-triazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266240#physicochemical-properties-of-3-amino-5-
methylthio-1h-1-2-4-triazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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